Cas no 58926-37-7 (1-Naphthaleneacetic acid, 3-bromo-)

• Product Name: 1-Naphthaleneacetic acid, 3-bromo-
• CAS No: 58926-37-7
• MF: C₁₂H₉BrO₂
• MW: 265.102662801743
• CID: 4052406
• PubChem ID: 19913188
• Update Time: 2025-04-24

1-Naphthaleneacetic acid, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneacetic acid, 3-bromo-
• DTXSID601302827
• 58926-37-7
• 3-Bromo-1-naphthaleneacetic acid
• SCHEMBL10342952

• Inchi： 1S/C12H9BrO2/c13-10-5-8-3-1-2-4-11(8)9(6-10)7-12(14)15/h1-6H,7H2,(H,14,15)
• InChI Key： HNAIDGGUDXNIKY-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=C2C(C=CC=C2)=CC(Br)=C1

Computed Properties

• Exact Mass: 263.97859Da
• Monoisotopic Mass: 263.97859Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-Naphthaleneacetic acid, 3-bromo-

1-Naphthaleneacetic Acid, 3-Bromo-

1-Naphthaleneacetic acid, 3-bromo- (CAS No. 58926-37-7) is a synthetic compound with significant applications in various fields, including agriculture and biotechnology. This compound is a derivative of naphthaleneacetic acid (NAA), a well-known auxin analog widely used as a plant growth regulator. The introduction of a bromine atom at the 3-position of the naphthalene ring introduces unique chemical properties and enhances its biological activity.

The molecular formula of 1-naphthaleneacetic acid, 3-bromo- is C₁₂H₉BrO₂, with a molecular weight of approximately 265.0 g/mol. Its structure consists of a naphthalene ring system substituted with a bromine atom at position 3 and an acetic acid group at position 1. This substitution pattern influences the compound's solubility, stability, and bioavailability, making it suitable for specific agricultural applications.

Recent studies have highlighted the potential of 1-naphthaleneacetic acid, 3-bromo- in enhancing crop yield and improving plant health. For instance, research published in the *Journal of Agricultural Science* demonstrated that this compound can stimulate root development in tomato plants under stress conditions. The bromine substitution was found to enhance the compound's ability to penetrate plant tissues, leading to more efficient uptake and utilization.

In addition to its agricultural applications, 1-naphthaleneacetic acid, 3-bromo- has shown promise in biotechnological processes. A study in *Applied Microbiology and Biotechnology* explored its role as an inducer of secondary metabolites in fungal cultures. The compound was found to significantly increase the production of certain bioactive compounds, such as statins and polyketides, which have important pharmaceutical applications.

The synthesis of 1-naphthaleneacetic acid, 3-bromo- involves a multi-step process that includes bromination of naphthalene followed by acetylation. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and environmental impact. These improvements have made the compound more accessible for large-scale applications.

From an environmental perspective, understanding the fate and behavior of 1-naphthaleneacetic acid, 3-bromo- in soil and water systems is crucial for sustainable agriculture. Research conducted by the *Environmental Science & Technology* journal revealed that the compound undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This finding supports its safe use in agricultural practices.

In conclusion, 1-naphthaleneacetic acid, 3-bromo- (CAS No. 58926-37-7) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties and enhanced biological activity make it a valuable tool in modern agriculture and biotechnology. As research continues to uncover new insights into its mechanisms of action and environmental impact, this compound is poised to play an even greater role in advancing sustainable agricultural practices.